Cas no 2228438-36-4 (2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol)

• Product Name: 2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol
• CAS No: 2228438-36-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6359243
• PubChem ID: 165884004
• Update Time: 2025-10-24

2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol
• EN300-1936266
• 2228438-36-4
• 2-bromo-3-{[1-(hydroxymethyl)cyclopropyl]methyl}-6-methoxyphenol

• Inchi： 1S/C12H15BrO3/c1-16-9-3-2-8(10(13)11(9)15)6-12(7-14)4-5-12/h2-3,14-15H,4-7H2,1H3
• InChI Key： LUEXPVMGLKCHGL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CC1(CO)CC1)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol

Chemical Profile of 2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol (CAS No: 2228438-36-4)

2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol, identified by its CAS number 2228438-36-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of phenolic derivatives characterized by its unique structural motifs, including a brominated aromatic ring, a cyclopropylmethyl side chain, and a methoxy substituent. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel therapeutic agents.

The bromine atom at the para position relative to the methoxy group in the aromatic ring is particularly noteworthy. Bromine is a halogen that can participate in various chemical transformations, such as cross-coupling reactions, which are widely employed in synthetic organic chemistry. The 1-(hydroxymethyl)cyclopropylmethyl moiety further enhances the compound's structural complexity and potential for biological activity. This group introduces both hydroxyl and alkyl functionalities, which can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions.

Recent advancements in drug discovery have highlighted the importance of phenolic compounds due to their broad spectrum of biological activities. Studies have demonstrated that phenols can exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The methoxyphenol core of 2228438-36-4 is particularly interesting because it mimics natural products found in plants and microorganisms, which have been historically used as medicinal agents. The incorporation of a bromine atom into this framework not only enhances lipophilicity but also increases metabolic stability, which are critical factors for drug candidates.

The cyclopropylmethyl group is another key feature that contributes to the compound's pharmacological profile. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique interactions with biological targets. For instance, cyclopropyl-containing molecules have been shown to modulate enzyme activity and receptor binding. In the context of 2228438-36-4, this group may contribute to its binding affinity by introducing steric constraints that optimize interactions with protein or nucleic acid targets.

Current research in medicinal chemistry focuses on developing small molecules that can modulate key signaling pathways involved in diseases such as cancer, neurodegeneration, and infectious disorders. The hydroxymethylcyclopropylmethyl moiety in 2228438-36-4 provides a versatile platform for derivatization through various chemical reactions. For example, it can undergo etherification or esterification to introduce additional functional groups or linkers that enhance solubility or target specificity.

In vitro studies have begun to explore the potential biological activities of 2228438-36-4. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. The bromine substituent, in particular, has been explored as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The synthesis of 2228438-36-4 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of the aromatic ring, introduction of the cyclopropylmethyl group via Grignard-type reactions or other organometallic methodologies, and methoxylation at the appropriate position on the phenol ring. Advanced spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography are essential for confirming the structural integrity of the compound.

The structural features of 2228438-36-4 make it an attractive candidate for further exploration in drug discovery pipelines. Its combination of halogenated aromatic rings with cycloalkyl side chains provides a rich chemical space for designing molecules with enhanced pharmacological properties. As computational methods improve, virtual screening techniques are being employed to predict potential binding interactions between this compound and biological targets.

Future studies may focus on exploring analogs of 2228438-36-4 by modifying specific functional groups while maintaining the core scaffold. Such modifications could lead to compounds with improved potency, selectivity, or pharmacokinetic profiles. Additionally, the development of novel synthetic routes could reduce production costs and environmental impact without compromising quality.

In conclusion,2-bromo-3-{1-(hydroxymethyl)cyclopropylmethyl}-6-methoxyphenol (CAS No: 2228438-36-4) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its complex molecular architecture offers opportunities for further derivatization and optimization through both experimental synthesis and computational modeling.